Cas no 2228741-10-2 (1-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-one)

• Product Name: 1-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-one
• CAS No: 2228741-10-2
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 6519337
• PubChem ID: 165784254
• Update Time: 2025-11-06

1-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-one
• 2228741-10-2
• EN300-1985702

• Inchi： 1S/C9H8ClNO2/c1-3-7(12)8-6(10)4-5-11-9(8)13-2/h3-5H,1H2,2H3
• InChI Key： YXORXULCAZSNHI-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(C=C)=O)OC

Computed Properties

• Exact Mass: 197.0243562g/mol
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2228741-10-2 and Product Name: 1-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-one

The compound identified by the CAS number 2228741-10-2 and the product name 1-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, featuring a pyridine core structure modified with a chloro and methoxy substituents, has garnered attention for its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups on the prop-2-en-1-one backbone suggests a versatile reactivity that could be exploited in synthetic pathways, particularly in the design of novel bioactive molecules.

Recent studies have highlighted the importance of heterocyclic compounds in pharmaceutical innovation. The pyridine scaffold, in particular, is a cornerstone in drug discovery due to its prevalence in many bioactive natural products and synthetic drugs. The presence of both chloro and methoxy groups on the pyridine ring introduces a balance of electrophilic and nucleophilic centers, making this compound a promising candidate for further exploration. Such structural features are often leveraged to enhance binding affinity and selectivity in target enzymes or receptors.

The prop-2-en-1-one moiety, also known as an α,β-unsaturated ketone, is another key feature that contributes to the compound's chemical diversity. This functional group is well-known for its ability to participate in various organic transformations, including Michael additions, aldol reactions, and enamine formations. These reactions are pivotal in constructing more complex molecular architectures, which may be essential for achieving desired pharmacological effects. The combination of these structural elements suggests that this compound could serve as a versatile building block for synthesizing novel therapeutic agents.

In the context of contemporary pharmaceutical research, there is growing interest in developing small molecules that modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The 4-chloro-2-methoxypyridine derivative has shown promise in preliminary screenings as a scaffold for kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The chlorine atom at position 4 enhances lipophilicity while maintaining good solubility, which is critical for oral bioavailability. Meanwhile, the methoxy group at position 2 provides metabolic stability by preventing unwanted oxidation.

Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict the binding interactions of this compound with potential biological targets. These studies indicate that the chloro and methoxy substituents play crucial roles in anchoring the molecule within the active site of enzymes like kinases or phosphodiesterases. Additionally, the electrophilic nature of the α,β-unsaturated ketone allows for hydrogen bonding or π-stacking interactions with aromatic residues in protein targets, further enhancing binding affinity.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions on halogenated pyridines followed by condensation reactions to introduce the prop-2-en-1-one moiety. Recent advances in catalytic systems have enabled more efficient and environmentally benign synthetic routes, reducing reliance on harsh reagents or excessive waste generation.

From a medicinal chemistry perspective, derivatives of this compound have been explored for their potential as antiviral or antibacterial agents. The pyridine ring's ability to mimic natural substrates or inhibitors has been exploited to design molecules that disrupt viral replication cycles or bacterial metabolic pathways. For instance, analogs with modified substituents have demonstrated inhibitory activity against enzymes like proteases or polymerases in viruses such as HIV or influenza.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for therapeutic applications. In vitro studies have assessed its solubility profile across different media and its stability under various conditions. Additionally, preclinical studies are being conducted to evaluate its toxicity profile and potential side effects. These assessments are critical for determining whether this compound can progress into human clinical trials without compromising safety standards.

Looking ahead, future research may focus on expanding the chemical space around this core scaffold by introducing additional functional groups or exploring different heterocyclic motifs. The modular nature of this structure allows for easy modification while retaining key pharmacophoric elements necessary for biological activity. Such flexibility makes it an attractive platform for high-throughput screening campaigns aimed at discovering novel drug candidates.

In conclusion,1-(4-chloro-2-methoxypyridin-3-yl)prop-2-en-1-one (CAS No. 2228741-10-2) represents a promising entity with significant potential in pharmaceutical research due to its unique structural features and predicted biological activity. Its synthesis presents challenges but also opportunities for innovation through advanced synthetic methodologies and computational drug design techniques. As our understanding of disease mechanisms continues to evolve,pyridine-based compounds like this one will remain at forefronts efforts toward developing next-generation therapeutics that address unmet medical needs effectively yet safely.